Cas no 392321-74-3 (1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

1-(3-(4-Methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one is a pyrazole derivative with potential applications in medicinal chemistry and material science. Its structure features a 4,5-dihydropyrazole core substituted with a 4-methoxyphenyl group at the 3-position and a 3-nitrophenyl group at the 4-position, terminated by an acetyl moiety at the 1-position. This compound is of interest due to its electron-rich and electron-withdrawing substituents, which may influence reactivity and binding interactions. The presence of both methoxy and nitro groups suggests utility in synthetic intermediates or as a scaffold for bioactive molecule development. Its well-defined molecular architecture allows for precise modifications, making it a candidate for further research in drug discovery or functional materials.

1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one structure

392321-74-3 structure

Product Name:1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

CAS No:392321-74-3

MF:C₁₈H₁₇N₃O₄

MW:339.345284223557

CID:6332142

PubChem ID:3263302

Update Time:2025-10-18

1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
- SR-01000006136
- SMR000640766
- 392321-74-3
- MLS001167372
- HMS2954D15
- 1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
- AKOS024577606
- Oprea1_790101
- CHEMBL1309722
- 1-[5-(4-methoxyphenyl)-4-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]ethanone
- 1-(3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
- F0429-0044
- SR-01000006136-1
- Inchi： 1S/C18H17N3O4/c1-12(22)20-11-17(14-4-3-5-15(10-14)21(23)24)18(19-20)13-6-8-16(25-2)9-7-13/h3-10,17H,11H2,1-2H3
- InChI Key： GWCIFNZZWPFBNN-UHFFFAOYSA-N
- SMILES： O=C(C)N1CC(C2C=CC=C(C=2)[N+](=O)[O-])C(C2C=CC(=CC=2)OC)=N1

Computed Properties

Exact Mass: 339.12190603g/mol
Monoisotopic Mass: 339.12190603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 537
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 87.7Å²

1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0429-0044-2μmol	1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	392321-74-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0429-0044-1mg	1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	392321-74-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0429-0044-2mg	1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	392321-74-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0429-0044-3mg	1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	392321-74-3	90%+	3mg	$63.0	2023-05-17

1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Related Literature

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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Related Categories

Additional information on 1-3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Comprehensive Overview of 1-[3-(4-Methoxyphenyl)-4-(3-Nitrophenyl)-4,5-Dihydro-1H-Pyrazol-1-yl]Ethan-1-one (CAS No. 392321-74-3)

The compound 1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one, identified by its CAS number 392321-74-3, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a pyrazoline ring with methoxyphenyl and nitrophenyl substituents, making it a versatile scaffold for drug discovery. Recent studies highlight its potential as a precursor for bioactive derivatives, particularly in targeting inflammation and metabolic disorders—topics frequently searched in academic and industrial forums.

In the context of current scientific trends, researchers are increasingly exploring nitrogen-containing heterocycles like this compound due to their broad therapeutic applications. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic rings enhances its reactivity, a feature often queried in computational chemistry databases. This duality allows for selective modifications, aligning with the growing demand for structure-activity relationship (SAR) studies—a hot topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, the pyrazoline core of CAS 392321-74-3 is synthesized via cyclocondensation reactions, a process widely discussed in organic chemistry forums. Its 4,5-dihydro-1H-pyrazole skeleton is particularly notable for stability under physiological conditions, a property emphasized in recent PubMed publications. This stability makes it a candidate for prodrug development, a trending subject in biopharmaceutical optimization searches.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s nitrophenyl moiety necessitates careful handling during synthesis—a point highlighted in Green Chemistry guidelines. Such discussions resonate with the surge in searches for eco-friendly synthetic protocols and benign-by-design strategies, reflecting broader industry shifts toward sustainability.

Analytical characterization of 392321-74-3 typically involves HPLC-MS and NMR spectroscopy, techniques frequently referenced in patent literature and quality control-related queries. Its distinct spectral signatures (e.g., chemical shifts near 7–8 ppm for aromatic protons) are valuable for purity assessments, a concern often raised in pharmaceutical manufacturing forums.

In conclusion, 1-[3-(4-methoxyphenyl)-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug intermediates to material science—align with high-traffic search terms like "heterocyclic compound applications" and "nitroaromatic synthesis." As research evolves, this compound is poised to remain relevant in interdisciplinary scientific discourse.